N-(2-methoxyphenyl)dicarbonimidic diamide

• IUPAC Name: 1-carbamoyl-3-(2-methoxyphenyl)urea
• InChI: InChI=1S/C9H11N3O3/c1-15-7-5-3-2-4-6(7)11-9(14)12-8(10)13/h2-5H,1H3,(H4,10,11,12,13,14)
• InChI Key: VETUBRQUWHLUCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)NC(=O)N
• Molecular Formula: C9H11N3O3
• Molecular Weight: 209.20 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves various chemical reactions, including condensation and cyclization processes. For instance, the synthesis of optically pure compounds from diimines obtained by condensation of glyoxal with specific amines showcases a method that could be analogous to synthesizing "N-(2-methoxyphenyl)dicarbonimidic diamide" (Balestri, et al., 2014). These methods highlight the complexity and specificity required in the synthesis of such compounds.

Molecular Structure Analysis

Molecular structure analysis often involves X-ray crystallography and spectroscopy. Studies on related compounds, such as tautomerism analysis of structural isomers, provide insights into the potential structural configurations and stability of "N-(2-methoxyphenyl)dicarbonimidic diamide" (Popović, et al., 2002). Understanding the molecular structure is crucial for predicting the behavior and reactivity of the compound.

Chemical Reactions and Properties

Chemical properties of similar compounds can be inferred through studies on their reactions and interactions with other chemicals. For example, reactions of certain complexes with ligands and their structural characterization provide valuable information on the chemical behavior and potential reactivity patterns of "N-(2-methoxyphenyl)dicarbonimidic diamide" (Singh, et al., 2000).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, are key to understanding the practical applications and handling of the compound. Research on similar compounds, such as "N-(o-nitrophenyl)-N′-(methoxycarbonyl) thiourea," offers insights into these aspects through crystal structure and property studies (Shen, et al., 1998).

Chemical Properties Analysis

Chemical properties, such as reactivity with other compounds, stability under various conditions, and potential for forming complexes, are critical for understanding the compound's applications. Analysis of related compounds provides a foundation for hypothesizing about "N-(2-methoxyphenyl)dicarbonimidic diamide" (Gili, et al., 1996).